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Introduction

Chromodomain Helicase DNA-binding protein 1-Like (CHD1L), also known as ALC1, is a
chromatin remodeling enzyme that plays a crucial role in various cellular processes, including
DNA damage repair, transcriptional regulation, and cell cycle progression.[1][2] Its
dysregulation has been increasingly implicated in the development and progression of
numerous human cancers, making it a compelling target for therapeutic intervention.[1] This
technical guide provides a comprehensive overview of the known downstream targets of
CHDLL signaling, detailed experimental protocols for their investigation, and a summary of
guantitative data to facilitate further research and drug development efforts.

Core Signaling Pathways and Downstream Targets

CHDLL exerts its influence through a complex network of signaling pathways, ultimately
impacting gene expression and cellular behavior. The primary mechanism of CHD1L activation
involves its recruitment to sites of DNA damage by Poly (ADP-ribose) polymerase 1 (PARP1).
[3] Upon binding to poly(ADP-ribose) chains synthesized by PARP1, CHD1L undergoes a
conformational change that activates its ATPase and chromatin remodeling activity.[4] This
allows for the local relaxation of chromatin, facilitating the recruitment of DNA repair machinery.

[1]
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Beyond its role in the DNA damage response, CHD1L functions as a transcriptional regulator,
directly and indirectly influencing the expression of a host of downstream target genes involved
in key cellular processes.

Data Summary: Key Downstream Targets of CHD1L
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Signaling Pathway Diagrams

To visually represent the complex interactions within the CHD1L signaling network, the

following diagrams have been generated using the DOT language.
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CHD1L in DNA Damage Repair
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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